![molecular formula C13H19N3O3 B4185488 3,5-dimethyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-4-isoxazolecarboxamide](/img/structure/B4185488.png)
3,5-dimethyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-4-isoxazolecarboxamide
Overview
Description
3,5-dimethyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-4-isoxazolecarboxamide, also known as DPI, is a potent and selective inhibitor of protein kinase C (PKC). PKC is a family of serine/threonine kinases that play a crucial role in many cellular processes, including cell proliferation, differentiation, and apoptosis.
Mechanism of Action
3,5-dimethyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-4-isoxazolecarboxamide selectively inhibits the activity of PKC by binding to its regulatory domain. This prevents PKC from being activated by diacylglycerol and other signaling molecules, which in turn leads to a decrease in downstream signaling events.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. In addition, this compound has been shown to prevent neuronal damage by inhibiting the activation of N-methyl-D-aspartate (NMDA) receptors.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3,5-dimethyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-4-isoxazolecarboxamide in lab experiments is its high selectivity for PKC. This allows researchers to specifically target PKC signaling pathways without affecting other signaling pathways. However, one limitation of using this compound is its potential toxicity at high concentrations. Therefore, it is important to carefully optimize the concentration of this compound used in experiments.
Future Directions
There are several future directions for research involving 3,5-dimethyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-4-isoxazolecarboxamide. One area of interest is the role of PKC in the development of cancer and the potential use of this compound as a cancer therapy. Another area of interest is the use of this compound to study the signaling pathways involved in insulin secretion and the regulation of blood glucose levels. Additionally, this compound could be used to investigate the role of PKC in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Scientific Research Applications
3,5-dimethyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-4-isoxazolecarboxamide has been widely used in scientific research to study the role of PKC in various cellular processes. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and prevent neuronal damage. This compound has also been used to investigate the signaling pathways involved in insulin secretion and the regulation of blood glucose levels.
Properties
IUPAC Name |
3,5-dimethyl-N-[3-(2-oxopyrrolidin-1-yl)propyl]-1,2-oxazole-4-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O3/c1-9-12(10(2)19-15-9)13(18)14-6-4-8-16-7-3-5-11(16)17/h3-8H2,1-2H3,(H,14,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFKQUCVOBUZIDG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)C(=O)NCCCN2CCCC2=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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